Cas no 2229393-50-2 (4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one)
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one
- 2229393-50-2
- EN300-1681028
-
- Inchi: 1S/C6H7N3O2/c10-6-9-5(2-11-6)4-1-7-3-8-4/h1,3,5H,2H2,(H,7,8)(H,9,10)
- InChI Key: UCZRKLVPYZJPNZ-UHFFFAOYSA-N
- SMILES: O1C(NC(C2=CN=CN2)C1)=O
Computed Properties
- Exact Mass: 153.053826475g/mol
- Monoisotopic Mass: 153.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 67Ų
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1681028-0.05g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 0.05g |
$707.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-0.1g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 0.1g |
$741.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-0.25g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 0.25g |
$774.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-0.5g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 0.5g |
$809.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-1.0g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1681028-2.5g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 2.5g |
$1650.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-5.0g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1681028-10.0g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1681028-1g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 1g |
$842.0 | 2023-09-20 | ||
| Enamine | EN300-1681028-5g |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one |
2229393-50-2 | 5g |
$2443.0 | 2023-09-20 |
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2229393-50-2): A Comprehensive Overview
4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2229393-50-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one consists of an oxazolidinone ring fused to an imidazole moiety. The oxazolidinone ring is a well-known scaffold in medicinal chemistry, often utilized for its broad-spectrum antibacterial properties. The imidazole group, on the other hand, is a versatile functional group that can participate in various biological interactions, including metal ion coordination and hydrogen bonding.
Recent studies have highlighted the multifaceted biological activities of 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one. One notable application is its potential as an antifungal agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall integrity and inhibition of essential metabolic pathways.
In addition to its antifungal properties, 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one has also shown promise as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.
The pharmacokinetic profile of 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one has been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a long half-life, making it a promising candidate for drug development. Additionally, it has shown low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.
In the context of drug discovery and development, 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one has been identified as a lead compound for further optimization. Structure-activity relationship (SAR) studies have been conducted to explore the impact of structural modifications on its biological activities. These studies have led to the identification of several analogs with enhanced potency and selectivity.
The potential applications of 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one extend beyond antifungal and antiviral therapies. Recent research has also explored its use as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In conclusion, 4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 2229393-50-2) is a promising compound with diverse biological activities. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new applications and optimize its potential as a valuable tool in medicinal chemistry and pharmaceutical research.
2229393-50-2 (4-(1H-imidazol-5-yl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)